Cas no 1602719-53-8 (Potassium trifluoro((4-methylpiperidin-1-yl)methyl)borate)

• Product Name: Potassium trifluoro((4-methylpiperidin-1-yl)methyl)borate
• CAS No: 1602719-53-8
• MF: C₇H₁₄BF₃KN
• MW: 219.097273349762
• CID: 4702300
• Update Time: 2025-08-04

Potassium trifluoro((4-methylpiperidin-1-yl)methyl)borate Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro((4-methylpiperidin-1-yl)methyl)borate
• AM87575
• potassium trifluoro[(4-methylpiperidin-1-yl)methyl]boranuide
• Potassium trifluoro((4-methylpiperidin-1-yl)methyl)borate

• Inchi： 1S/C7H14BF3N.K/c1-7-2-4-12(5-3-7)6-8(9,10)11;/h7H,2-6H2,1H3;/q-1;+1
• InChI Key： BVGYLZCDXJYCJX-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CN1CCC(C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 3.2

Additional information on Potassium trifluoro((4-methylpiperidin-1-yl)methyl)borate

Potassium Trifluoro((4-Methylpiperidin-1-yl)methyl)Borate: A Comprehensive Overview

Potassium Trifluoro((4-Methylpiperidin-1-yl)methyl)Borate (CAS No. 1602719-53-8) is a versatile and advanced boron-based compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, often abbreviated as K-TFPB, is a derivative of the trifluoroborate family and exhibits unique chemical properties due to its structure and functional groups. The molecule consists of a trifluoroborate anion (BF3−) coordinated with a potassium cation (K+), making it highly stable and reactive under various conditions.

The 4-methylpiperidin-1-yl methyl group attached to the borate moiety plays a crucial role in determining the compound's reactivity and selectivity. Piperidine derivatives are well-known for their ability to act as ligands or templates in organocatalysis, and the methyl substitution further enhances the steric and electronic properties of the molecule. Recent studies have highlighted the potential of K-TFPB as a highly effective catalyst in asymmetric synthesis, particularly in the construction of complex stereochemical frameworks.

One of the most notable advancements involving K-TFPB is its application in the synthesis of enantioselective organoboranes. Researchers have demonstrated that this compound can efficiently catalyze the addition of boron to alkenes, yielding products with high enantiomeric excess (ee). This property makes it an invaluable tool in drug discovery and fine chemical synthesis, where stereocontrol is paramount. Furthermore, the use of K-TFPB in cross-coupling reactions, such as Suzuki-Miyaura couplings, has been reported, showcasing its versatility in forming carbon-carbon bonds under mild conditions.

The structural integrity of Potassium Trifluoro((4-Methylpiperidin-1-yl)methyl)Borate is another area of active research. The trifluoroborate anion is known for its strong Lewis acidity, which is modulated by the coordinating methylpiperidine group. This balance between acidity and coordination allows for precise control over reaction pathways, making it suitable for a wide range of applications. Recent computational studies have provided deeper insights into the electronic structure of this compound, revealing how the methyl substitution influences its reactivity and stability.

In terms of synthesis, K-TFPB can be prepared via a variety of methods, including metathesis reactions and direct coordination strategies. The choice of synthetic route depends on the desired purity and scale of production. For instance, a common approach involves reacting potassium fluoride with a suitable trifluoroborate precursor in the presence of 4-methylpiperidine. This method ensures high yields and excellent purity, making it amenable for large-scale production.

The application scope of Potassium Trifluoro((4-Methylpiperidin-1-yl)methyl)Borate extends beyond traditional organic synthesis. It has been explored as a potential precursor for advanced materials, such as boron-containing polymers and ceramics. In these applications, the compound's ability to act as both a catalyst and a building block is highly advantageous. Additionally, its use in electrochemical systems has been investigated, particularly in lithium-ion batteries where boron-based compounds are known to enhance ion conductivity.

Recent breakthroughs have also highlighted the role of K-TFPB in sustainable chemistry. Its ability to facilitate reactions under mild conditions reduces energy consumption and waste generation, aligning with green chemistry principles. For example, researchers have successfully employed this compound in solvent-free reactions for the synthesis of biologically active molecules, demonstrating its potential in environmentally friendly processes.

In conclusion, Potassium Trifluoro((4-Methylpiperidin-1-yl)methyl)Borate (CAS No. 1602719-53-8) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, reactivity, and versatility make it an essential tool for modern chemists seeking innovative solutions in organic synthesis, catalysis, and materials science. As research continues to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is expected to grow further.